2-Cyano-4-(thiophen-2-yl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-thiophen-2-ylbenzonitrile
• InChI: InChI=1S/C11H7NOS/c12-7-9-6-8(3-4-10(9)13)11-2-1-5-14-11/h1-6,13H
• InChI Key: DHAHLHIZAYSGKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C11H7NOS
• DSSTOX Substance ID: DTXSID00684602
• Molecular Weight: 201.25 g/mol
• CAS RN: 1261949-03-4

Description

2-Cyano-4-(thiophen-2-yl)phenol, 95% (2C4T95) is a chemical compound used in scientific research. It is a colorless solid with a molecular weight of 204.24 g/mol. It is soluble in ethanol, dimethylformamide, and dimethylsulfoxide. 2C4T95 has a wide range of applications in the laboratory and is used in a variety of biochemical and physiological experiments.

Scientific Research Applications

2-Cyano-4-(thiophen-2-yl)phenol, 95% is used in a variety of scientific research applications. It is used in the synthesis of organic compounds, in the study of the structure and properties of organic molecules, and in the study of biochemical and physiological processes. It is also used in the development of new drugs and in the study of drug metabolism.

Mechanism of Action

2-Cyano-4-(thiophen-2-yl)phenol, 95% acts as a catalyst in biochemical and physiological processes. It is able to activate enzymes and other proteins, which can then catalyze the formation of new compounds. This can result in the formation of new compounds that are useful in the laboratory and can be used in the development of new drugs.
Biochemical and Physiological Effects
2-Cyano-4-(thiophen-2-yl)phenol, 95% has a variety of effects on biochemical and physiological processes. It can act as a catalyst in the formation of new compounds, which can then be used in the development of new drugs. It can also act as an inhibitor of certain enzymes and proteins, which can result in the inhibition of certain biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(thiophen-2-yl)phenol, 95% has a number of advantages for laboratory experiments. It is relatively stable and can be stored for long periods of time without degradation. Additionally, it is relatively inexpensive and can be easily obtained from chemical suppliers. However, it is not suitable for use in the development of new drugs due to its low solubility in water.

Future Directions

In the future, 2-Cyano-4-(thiophen-2-yl)phenol, 95% could be used in the development of new drugs and in the study of drug metabolism. Additionally, it could be used in the synthesis of organic compounds and in the study of the structure and properties of organic molecules. Furthermore, it could be used in the study of biochemical and physiological processes, such as the activation of enzymes and other proteins. Finally, it could be used in the development of new drugs and in the study of drug metabolism.

Synthesis Methods

2-Cyano-4-(thiophen-2-yl)phenol, 95% is synthesized by a process known as the Grignard reaction. In this reaction, a Grignard reagent is reacted with a thiophenol derivative in the presence of a base. The resulting product is a thiophenyl phenol derivative. This reaction is typically carried out in an inert atmosphere such as nitrogen or argon.